Cas no 213475-67-3 ([2-benzyloxycarbonylamino-1-(benzyloxycarbonylaminomethyl)ethyl]carbamic acid tert-butyl ester)

• Product Name: [2-benzyloxycarbonylamino-1-(benzyloxycarbonylaminomethyl)ethyl]carbamic acid tert-butyl ester
• CAS No: 213475-67-3
• MF: C₂₄H₃₁N₃O₆
• MW: 457.5
• CID: 5520187
• PubChem ID: 15372561
• Update Time: 2025-08-05

[2-benzyloxycarbonylamino-1-(benzyloxycarbonylaminomethyl)ethyl]carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [2-benzyloxycarbonylamino-1-(benzyloxycarbonylaminomethyl)ethyl]carbamic acid tert-butyl ester
• Dibenzyl tert-butyl propane-1,2,3-triyltricarbamate
• 213475-67-3
• G71365
• tert-butyl N-(1,3-di{[(benzyloxy)carbonyl]amino}propan-2-yl)carbamate

• Inchi： 1S/C24H31N3O6/c1-24(2,3)33-23(30)27-20(14-25-21(28)31-16-18-10-6-4-7-11-18)15-26-22(29)32-17-19-12-8-5-9-13-19/h4-13,20H,14-17H2,1-3H3,(H,25,28)(H,26,29)(H,27,30)
• InChI Key： ICSKDAMMQZXHJW-UHFFFAOYSA-N
• SMILES： C(CNC(=O)OCC1C=CC=CC=1)(CNC(=O)OCC1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 457.22128572g/mol
• Monoisotopic Mass: 457.22128572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 115Ų

Additional information on [2-benzyloxycarbonylamino-1-(benzyloxycarbonylaminomethyl)ethyl]carbamic acid tert-butyl ester

Professional Introduction to [2-benzyloxycarbonylamino-1-(benzyloxycarbonylaminomethyl)ethyl]carbamic acid tert-butyl ester (CAS No. 213475-67-3)

[2-benzyloxycarbonylamino-1-(benzyloxycarbonylaminomethyl)ethyl]carbamic acid tert-butyl ester is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 213475-67-3, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including multiple protective groups and functional handles, make it a versatile building block for drug development and research applications.

The molecular structure of this compound features a central carbamic acid tert-butyl ester moiety, which is flanked by two benzyloxycarbonyl (Boc) protected amino groups. This configuration provides excellent stability under various reaction conditions while allowing for selective deprotection when needed. The presence of a long aliphatic chain with an additional amino group at the terminal position enhances its reactivity in further derivatization processes.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. [2-benzyloxycarbonylamino-1-(benzyloxycarbonylaminomethyl)ethyl]carbamic acid tert-butyl ester has emerged as a valuable tool in this context. Its ability to serve as a precursor for the synthesis of peptidomimetics and other pharmacophores has been particularly noteworthy. Researchers have leveraged its structural framework to design molecules with potential applications in oncology, neurology, and anti-inflammatory therapies.

One of the most compelling aspects of this compound is its role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their dysregulation is often associated with diseases such as cancer and inflammation. By incorporating [2-benzyloxycarbonylamino-1-(benzyloxycarbonylaminomethyl)ethyl]carbamic acid tert-butyl ester into drug candidates, scientists have been able to develop potent inhibitors that selectively target specific proteases. These inhibitors have shown promise in preclinical studies and are being evaluated for their therapeutic efficacy.

The compound's utility extends beyond protease inhibition. It has also been utilized in the synthesis of kinase inhibitors, which are another major class of drugs targeting cancer and inflammatory diseases. The Boc protecting groups provide a safeguard against unwanted side reactions, ensuring that the final product retains its intended biological activity. This level of control is essential when designing molecules that must interact with biological targets with high precision.

Advances in synthetic methodologies have further enhanced the applicability of [2-benzyloxycarbonylamino-1-(benzyloxycarbonylaminomethyl)ethyl]carbamic acid tert-butyl ester. Modern techniques such as solid-phase peptide synthesis (SPPS) and flow chemistry have enabled researchers to streamline the production process and improve yields. These innovations have not only made the compound more accessible but also facilitated its integration into larger-scale drug discovery programs.

The impact of this compound on medicinal chemistry cannot be overstated. Its versatility as an intermediate has opened up new avenues for the development of innovative therapeutics. By providing a stable yet reactive scaffold, it allows chemists to explore diverse chemical space while maintaining control over reaction outcomes. This flexibility is particularly valuable when designing molecules that must navigate complex biological systems.

Recent studies have highlighted the compound's role in the development of targeted therapies for neurological disorders. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of misfolded proteins, which can be mitigated by small molecules that promote their clearance or inhibit their aggregation. [2-benzyloxycarbonylamino-1-(benzyloxycarbonylaminomethyl)ethyl]carbamic acid tert-butyl ester has been incorporated into libraries of compounds designed to modulate protein folding and interaction dynamics.

The future prospects for this compound are promising, with ongoing research exploring its potential in emerging therapeutic areas. The integration of computational chemistry and machine learning techniques has further accelerated the discovery process, allowing researchers to predict optimal synthetic routes and identify promising candidates more efficiently. As these technologies continue to evolve, it is likely that [2-benzyloxycarbonylamino-1-(benzyloxycarbonylaminomethyl)ethyl]carbamic acid tert-butyl ester will play an even greater role in drug development.

In conclusion, [2-benzyloxycarbonylamino-1-(benzyloxycarbonylaminomethyl)ethyl]carbamic acid tert-butyl ester (CAS No. 213475-67-3) is a cornerstone compound in modern pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for synthesizing bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to advance, this compound will undoubtedly remain at the forefront of drug discovery efforts.